Cas no 1564813-47-3 (methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate
• CAS No: 1564813-47-3
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 6025610
• PubChem ID: 104226934
• Update Time: 2025-05-20

methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate
• Methyl 2-fluoro-6-methoxy-β-oxobenzenepropanoate
• 1564813-47-3
• EN300-1845018

• Inchi： 1S/C11H11FO4/c1-15-9-5-3-4-7(12)11(9)8(13)6-10(14)16-2/h3-5H,6H2,1-2H3
• InChI Key： VRBNGSLNAKVMAY-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(OC)=O)=C(OC)C=CC=C1F

Computed Properties

• Exact Mass: 226.06413699g/mol
• Monoisotopic Mass: 226.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 281.2±25.0 °C(Predicted)
• pka: 10.40±0.50(Predicted)

Additional information on methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate

Introduction to Methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate (CAS No. 1564813-47-3)

Methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate, identified by its CAS number 1564813-47-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate consists of a propenoate ester moiety linked to a phenyl ring substituted with both a fluoro group at the 2-position and a methoxy group at the 6-position. This particular arrangement of functional groups imparts unique electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The presence of the fluoro group in methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate is particularly noteworthy, as fluorinated aromatic compounds are known to enhance metabolic stability and binding affinity to biological receptors. This feature has made such compounds valuable candidates for drug development.

One of the most compelling aspects of methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that structurally similar compounds can interact with neurotransmitter receptors, potentially leading to therapeutic effects. The methoxy group in the phenyl ring further contributes to the compound's pharmacological profile by influencing its solubility and bioavailability.

The synthesis of methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the fluoro and methoxy groups requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired substitution pattern on the phenyl ring.

Evaluation of the pharmacological properties of methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate has revealed several promising characteristics. In vitro studies have shown that this compound exhibits moderate activity against certain enzymes and receptors relevant to neurological disorders. Additionally, preliminary in vivo studies suggest that it may have a favorable pharmacokinetic profile, which is essential for effective drug development.

The role of computational chemistry in the study of methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions between this compound and its target proteins. These simulations provide valuable insights into the molecular mechanism of action, guiding further optimization efforts.

Future research directions for methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate include exploring its potential in combination therapies and investigating its effects on other disease-related pathways. The versatility of this compound's structure allows for modifications that could enhance its therapeutic efficacy while minimizing side effects.

In conclusion, methyl 3-(2-fluoro-6-methoxyphenyl)-3-oxopropanoate (CAS No. 1564813-47-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further development. As research continues, this compound holds great potential for contributing to novel treatments for various diseases.